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Compound of Interest

Compound Name: Reactive orange 4

Cat. No.: B1505245

This guide provides core technical information regarding the chemical properties of Reactive
Orange 4, a monoazo dye. It is intended for researchers, scientists, and professionals in drug
development and textile chemistry who require precise data on this compound.

Chemical Identity and Properties

Reactive Orange 4, also known by its Colour Index name C.l. Reactive Orange 4, is a
synthetic dye widely used in the textile industry.[1][2][3] It belongs to the dichlorotriazinyl class
of reactive dyes, which are known for their ability to form covalent bonds with cellulosic fibers
such as cotton.[1][2] This covalent bonding results in excellent wash-fastness.[4]

The dye is synthesized through a process involving the diazotization of 2-Aminonaphthalene-
1,5-disulfonic acid, which is then coupled with 4-Hydroxy-7-(methylamino)naphthalene-2-
sulfonic acid.[4][5] The resulting compound is then condensed with 2,4,6-Trichloro-1,3,5-
triazine.[5] Reactive Orange 4 is recognized for its vibrant red-orange hue and has good
solubility in water.[4][5]

In addition to its industrial applications, Reactive Orange 4 serves as a model compound in
environmental science research, particularly in studies focused on the degradation of textile
effluents through advanced oxidation processes.[2][4]

Quantitative Chemical Data
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The fundamental molecular properties of Reactive Orange 4 are summarized in the table

below.
Property Value
Molecular Formula C24H13Cl2NeNazO10S3[1][2][4][5]
Molecular Weight 781.47 g/mol [1][2][5]
CAS Registry Number 12225-82-0[1][5]
Chemical Class Monoazo Dye[4][5]

Note on Experimental Protocols: The provision of detailed experimental protocols for specific
applications of Reactive Orange 4 is beyond the scope of this document. Researchers should
refer to peer-reviewed literature for methodologies relevant to their specific field of inquiry, such
as textile dyeing processes or environmental degradation studies.

Logical Relationship of Reactive Orange 4
Properties

The following diagram illustrates the relationship between the chemical structure of Reactive
Orange 4 and its primary application and research area.
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Caption: Relationship between the structural components of Reactive Orange 4 and its
properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-weight
https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-weight
https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-weight
https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

